Cas no 773872-57-4 ((2'-Fluoro-[1,1'-biphenyl]-4-yl)methanol)

• Product Name: (2'-Fluoro-[1,1'-biphenyl]-4-yl)methanol
• CAS No: 773872-57-4
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD05980834
• CID: 552262
• PubChem ID: 1392693
• Update Time: 2025-04-19

(2'-Fluoro-[1,1'-biphenyl]-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2'-Fluoro-[1,1'-biphenyl]-4-yl)methanol
• (2'-Fluoro-1,1'-biphenyl-4-yl)methanol
• [1,1'-Biphenyl]-4-methanol,2'-fluoro-
• [4-(2-fluorophenyl)phenyl]methanol
• 4-(2-FLUOROPHENYL)BENZYL ALCOHOL
• (2'-Fluoro[1,1'-biphenyl]-4-yl)methanol
• 2'-fluoro-4-biphenylmethanol
• 2'-fluorobiphenyl-4-ylmethanol
• MFCD05980834
• [4-(2-fluorophenyl)-phenyl]-methanol
• AKOS002683328
• CS-0317194
• WABWIEVUZWQZLC-UHFFFAOYSA-N
• {2'-fluoro-[1,1'-biphenyl]-4-yl}methanol
• 773872-57-4
• SCHEMBL16056409
• AS-8754
• BB 0224034
• DTXSID60362631

• MDL： MFCD05980834
• Inchi： 1S/C13H11FO/c14-13-4-2-1-3-12(13)11-7-5-10(9-15)6-8-11/h1-8,15H,9H2
• InChI Key： WABWIEVUZWQZLC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 57-59℃
• PSA: 20.23000
• LogP: 2.98500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives